- Preparation of 6-6 bicyclic aromatic ring substituted nucleoside analogs for use as PRMT5 inhibitors, World Intellectual Property Organization, , ,
Cas no 953039-66-2 (7-Bromo-2-chloroquinazoline)
7-Bromo-2-chloroquinazoline structure
Product Name:7-Bromo-2-chloroquinazoline
CAS No:953039-66-2
MF:C8H4BrClN2
MW:243.487759590149
MDL:MFCD11040175
CID:827233
PubChem ID:45790052
Update Time:2024-10-25
7-Bromo-2-chloroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-2-chloroquinazoline
- PubChem14676
- LEVIQMAFISIVMA-UHFFFAOYSA-N
- BCP10060
- PB10831
- QUINAZOLINE, 7-BROMO-2-CHLORO-
- SY023979
- BC003905
- ST1271493
- AB0027844
- W9736
- 7-Bromo-2-chloroquinazoline (ACI)
- MFCD11040175
- 953039-66-2
- AKOS015835909
- CS-W009223
- DTXSID50672195
- AC-26955
- SCHEMBL1633846
- DS-10766
- EN300-3259744
- DB-080211
- Z1269187846
- 2-Chloro-7-bromoquinazoline
-
- MDL： MFCD11040175
- Inchi： 1S/C8H4BrClN2/c9-6-2-1-5-4-11-8(10)12-7(5)3-6/h1-4H
- InChI Key： LEVIQMAFISIVMA-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(C=CC(=C2)Br)=CN=1
Computed Properties
- Exact Mass: 241.92500
- Monoisotopic Mass: 241.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8
Experimental Properties
- Density: 1.762±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 240.2°C at 760 mmHg
- Flash Point: 99.1°C
- Refractive Index: 1.691
- Solubility: Very slightly soluble (0.75 g/l) (25 º C),
- PSA: 25.78000
- LogP: 3.04570
7-Bromo-2-chloroquinazoline Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
7-Bromo-2-chloroquinazoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromo-2-chloroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YU014-200mg |
7-Bromo-2-chloroquinazoline |
953039-66-2 | 95% | 200mg |
316.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YU014-50mg |
7-Bromo-2-chloroquinazoline |
953039-66-2 | 95% | 50mg |
129.0CNY | 2021-08-04 | |
| Chemenu | CM104418-25g |
7-bromo-2-chloroquinazoline |
953039-66-2 | 95% | 25g |
$1139 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023979-0.25g |
7-Bromo-2-chloroquinazoline |
953039-66-2 | >95% | 0.25g |
¥255.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023979-1g |
7-Bromo-2-chloroquinazoline |
953039-66-2 | >95% | 1g |
¥455.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023979-5g |
7-Bromo-2-chloroquinazoline |
953039-66-2 | >95% | 5g |
¥1668.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023979-10g |
7-Bromo-2-chloroquinazoline |
953039-66-2 | >95% | 10g |
¥3160.00 | 2025-04-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159642-100mg |
7-Bromo-2-chloroquinazoline |
953039-66-2 | 95% | 100mg |
￥152.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159642-250mg |
7-Bromo-2-chloroquinazoline |
953039-66-2 | 95% | 250mg |
￥257.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD159642-1g |
7-Bromo-2-chloroquinazoline |
953039-66-2 | 95% | 1g |
￥692.0 | 2024-04-17 |
7-Bromo-2-chloroquinazoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 3 h, 110 °C; 110 °C → rt
1.2 Solvents: Water ; 1 h, rt
1.2 Solvents: Water ; 1 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ; 1 h, rt → 110 °C; 110 °C → rt
Reference
- Preparation of quinazolines for PDK1 inhibition, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 110 °C
Reference
- Novel Mps1 kinase inhibitors: From purine to pyrrolopyrimidine and quinazoline leads, Bioorganic & Medicinal Chemistry Letters, 2013, 23(24), 6829-6833
Production Method 4
Reaction Conditions
Reference
- Preparation of aminoquinazoline compounds as protein-kinase inhibitors, World Intellectual Property Organization, , ,
7-Bromo-2-chloroquinazoline Raw materials
7-Bromo-2-chloroquinazoline Preparation Products
7-Bromo-2-chloroquinazoline Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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